4-(2-Propan-2-yloxyphenyl)oxan-4-ol
Description
4-(2-Propan-2-yloxyphenyl)oxan-4-ol is a substituted oxane (tetrahydropyran) derivative featuring a hydroxyl group at the 4-position of the oxane ring and a 2-isopropoxyphenyl substituent. The oxane backbone provides rigidity, while the isopropyloxy group on the phenyl ring introduces steric bulk and lipophilicity.
Properties
IUPAC Name |
4-(2-propan-2-yloxyphenyl)oxan-4-ol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O3/c1-11(2)17-13-6-4-3-5-12(13)14(15)7-9-16-10-8-14/h3-6,11,15H,7-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDRZDEZMPWDWEY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=CC=C1C2(CCOCC2)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues of Oxane Derivatives
(a) 4-(Oxiran-2-yl)oxan-4-ol
- Molecular Formula : C₇H₁₂O₃
- Key Features : Contains an epoxide (oxirane) group instead of the 2-isopropoxyphenyl substituent. The epoxide enhances reactivity, making it useful in ring-opening reactions.
- Synthesis: Not detailed in the provided evidence, but similar oxane derivatives are often synthesized via cyclization or substitution reactions .
- Applications : Epoxide-containing oxanes are intermediates in drug synthesis (e.g., β-blockers) or polymer chemistry.
(b) YOK-1204 [(R)-1-(4-(Benzyloxy)-3-phenethoxyphenoxy)-3-(isopropylamino)propan-2-ol]
- Molecular Formula: C₂₈H₃₅NO₅
- Key Features: Shares an isopropylamino-propan-2-ol moiety and aromatic ethers but is more complex, with benzyloxy and phenethoxy groups.
- Synthesis: Prepared via nucleophilic substitution of epoxide with propan-2-amine in methanol (24% yield after chromatography) .
- Applications: Likely evaluated for biological activity due to its amino alcohol structure, common in adrenergic or antiviral agents.
Substituent Effects on Physicochemical Properties
- Aromatic vs. Aliphatic Substituents : The 2-isopropoxyphenyl group in the target compound increases aromaticity and lipophilicity compared to aliphatic substituents (e.g., in 4-(oxiran-2-yl)oxan-4-ol). This may enhance membrane permeability but reduce water solubility.
- Ether Linkages : Both the target compound and YOK-1204 utilize ether bonds, which improve metabolic stability compared to ester or amide linkages.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
